N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)tetrahydrofuran-2-carboxamide

• IUPAC Name: N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]oxolane-2-carboxamide
• InChI: InChI=1S/C15H18N4O4/c1-2-21-12-6-5-10(8-16-12)14-18-13(23-19-14)9-17-15(20)11-4-3-7-22-11/h5-6,8,11H,2-4,7,9H2,1H3,(H,17,20)
• InChI Key: KSMRDKNYYBOUJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)C3CCCO3
• Molecular Formula: C15H18N4O4
• Molecular Weight: 318.33 g/mol

Description

N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)tetrahydrofuran-2-carboxamide is a useful research compound. Its molecular formula is C15H18N4O4 and its molecular weight is 318.333. The purity is usually 95%.
BenchChem offers high-quality N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)tetrahydrofuran-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)tetrahydrofuran-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Screening

A study focused on the synthesis and in vitro antidiabetic screening of novel dihydropyrimidine derivatives, which are structurally related to the compound . These compounds were evaluated for their antidiabetic activity using the α-amylase inhibition assay, highlighting the potential therapeutic applications of similar compounds in treating diabetes (Lalpara et al., 2021).

Metabolism and Disposition Studies

Another research explored the metabolism and disposition of potent HIV integrase inhibitors, utilizing 19F-NMR spectroscopy to support the selection of candidates for further development. This study provides insights into the metabolic fate and excretion balance of similar compounds in rats and dogs, emphasizing the importance of understanding the pharmacokinetics of potential therapeutic agents (Monteagudo et al., 2007).

Medicinal Chemistry Strategies

Research on the systematic structure modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase (AO) discusses various strategies to avoid AO-mediated oxidation. This study is relevant for designing compounds with improved metabolic stability, which is crucial for the development of effective therapeutic agents (Linton et al., 2011).

Heterocyclic Derivative Syntheses

A paper on the synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes provides valuable information on the chemical synthesis of complex molecules. This research contributes to the development of new synthetic methodologies that can be applied to a wide range of compounds, including those related to the compound of interest (Bacchi et al., 2005).